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Compound of Interest

Compound Name: Butoxyethoxydimethylsilane

Cat. No.: B092165 Get Quote

Butoxyethoxydimethylsilane: A Technical Guide
to Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information and general

handling precautions for Butoxyethoxydimethylsilane. Specific and comprehensive safety

and toxicity data for this compound are not readily available in the public domain. Therefore,

this guide draws upon general knowledge of structurally related alkoxysilanes. All personnel

must exercise extreme caution and adhere to rigorous safety protocols when handling this

chemical. A thorough risk assessment should be conducted before any use.

Chemical Identification
Butoxyethoxydimethylsilane is identified by two CAS numbers. The available data on its

specific physical and chemical properties are limited.
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Identifier Value

Chemical Name Butoxyethoxydimethylsilane

CAS Number 764650-43-3

CAS Number 18246-71-4

Molecular Formula C8H20O2Si

Hazard Identification and General Safety
Precautions
Due to the lack of a specific Safety Data Sheet (SDS), the hazard profile for

Butoxyethoxydimethylsilane must be inferred from the general properties of alkoxysilanes.

Alkoxysilanes are known to be irritants to the eyes, skin, and mucous membranes. Some may

also cause respiratory irritation.

General Handling Precautions for Alkoxysilanes:

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to prevent the

accumulation of vapors.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat and other protective clothing as necessary to prevent

skin contact.

Hygiene: Avoid eating, drinking, or smoking in areas where this chemical is handled. Wash

hands thoroughly after handling.

First Aid Measures
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The following are general first aid recommendations for exposure to alkoxysilanes and should

be adapted based on a specific risk assessment.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if symptoms persist.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Storage and Handling
Proper storage and handling are crucial to minimize risks.
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Aspect Precaution

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area. Keep away from

incompatible materials such as strong acids,

bases, and oxidizing agents.

Handling

Avoid contact with skin, eyes, and clothing.

Avoid breathing vapor or mist. Use only non-

sparking tools and take precautionary measures

against static discharge.

Experimental Protocols
Detailed experimental protocols involving Butoxyethoxydimethylsilane are not available in

the public domain. Researchers must develop their own protocols based on the specific

application, incorporating the general safety and handling precautions outlined in this guide.

Workflow for Handling Chemicals with Limited
Safety Data
The following diagram illustrates a logical workflow for handling a chemical, such as

Butoxyethoxydimethylsilane, for which detailed safety information is not available.
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Preparation Phase

Handling Phase Emergency Preparedness

Start: New Chemical Protocol

Gather Available Information
(CAS, Name, Structure)

Search for Specific SDS

Identify and Research
Structurally Similar Compounds

SDS Not Found

Conduct Risk Assessment
(Assume High Hazard)

Select and Use Appropriate PPE Utilize Engineering Controls
(Fume Hood)

Establish Emergency Plan
(Spill, Exposure)

Follow Strict Handling Procedures

Segregate and Dispose of Waste Properly

Ensure First Aid Availability

Click to download full resolution via product page

Workflow for Handling Chemicals with Limited Safety Information.

Signaling Pathways
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There is no information available in the public domain regarding the interaction of

Butoxyethoxydimethylsilane with any biological signaling pathways.

Conclusion
The publicly available information on the specific safety and handling of

Butoxyethoxydimethylsilane is scarce. Therefore, a cautious approach, based on the general

hazards of alkoxysilanes, is imperative. Researchers, scientists, and drug development

professionals must prioritize a thorough risk assessment and the implementation of stringent

safety protocols, including the use of appropriate personal protective equipment and

engineering controls, when working with this compound. The absence of data should be

interpreted as a signal for heightened caution, not as an indication of low toxicity.

To cite this document: BenchChem. [Butoxyethoxydimethylsilane safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092165#butoxyethoxydimethylsilane-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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